2-(4-methoxyphenyl)-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)ethanesulfonamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]ethanesulfonamide
• InChI: InChI=1S/C20H29N3O3S/c1-22-12-5-6-19(22)20(23-13-3-4-14-23)16-21-27(24,25)15-11-17-7-9-18(26-2)10-8-17/h5-10,12,20-21H,3-4,11,13-16H2,1-2H3
• InChI Key: DYVQJEKIQDYALB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNS(=O)(=O)CCC2=CC=C(C=C2)OC)N3CCCC3
• Molecular Formula: C20H29N3O3S
• Molecular Weight: 391.5 g/mol

Description

2-(4-methoxyphenyl)-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl)ethanesulfonamide is a useful research compound. Its molecular formula is C20H29N3O3S and its molecular weight is 391.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Compounds with methoxyphenyl and pyrrolidinone structures have been synthesized and characterized to explore their structural properties. For example, the synthesis of ethyl 3,4-bis(acetyloxy)-2-(4-methoxyphenyl)pyrrolidine-1-carboxylate explores twisted, tetra-substituted pyrrolidine rings, highlighting the influence of methoxyphenyl groups on molecular structure (Pedroso et al., 2020).

Photophysical and Photochemical Properties

• Studies on zinc(II) phthalocyanine derivatives with new benzenesulfonamide substituents report on their photophysical and photochemical properties, suggesting potential applications in photocatalysis and photodynamic therapy (Öncül et al., 2021).

Catalysis

• The use of aryl sulfonate phosphine catalysts for copolymerization highlights the role of sulfonamide compounds in catalytic processes, including the homopolymerization of ethylene and copolymerization with acrylates, suggesting a potential application area for similar compounds (Skupov et al., 2007).

Antimicrobial Activities

• Research on thiazoles and their fused derivatives, including those with sulfonamide structures, reports antimicrobial activities against a range of bacterial and fungal isolates, indicating potential pharmaceutical applications (Wardkhan et al., 2008).

Organic Synthesis Methodologies

• The synthesis of various organic compounds, such as pyrroles, utilizing sulfonamide structures highlights innovative methodologies in organic synthesis, demonstrating the versatility of sulfonamide compounds in facilitating complex reactions (Kumar et al., 2017).